Cas no 3690-53-7 (N-[2-(diethylamino)ethyl]benzamide)

N-[2-(diethylamino)ethyl]benzamide structure
3690-53-7 structure
Product Name:N-[2-(diethylamino)ethyl]benzamide
CAS No:3690-53-7
MF:C13H20N2O
MW:220.310703277588
CID:921754
PubChem ID:19400
Update Time:2025-04-19

N-[2-(diethylamino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(diethylamino)ethyl]benzamide
    • benzamide, N-[2-(diethylamino)ethyl]-
    • 3-09-00-01210 (Beilstein Handbook Reference)
    • N-(2-diethylaminoethyl)benzamide
    • DTXSID90190383
    • NSC28817
    • AKOS002957454
    • NSC-28817
    • W 769034
    • CHEMBL3303401
    • N-(beta-diethylaminoethyl)benzamide
    • BRN 1959405
    • NSC 28817
    • N-(2-(Diethylamino)ethyl)benzamide
    • BENZAMIDE, N-(2-(DIETHYLAMINO)ETHYL)-
    • DS-011507
    • GC 30
    • 3690-53-7
    • SCHEMBL542239
    • Bencainamide
    • Inchi: 1S/C13H20N2O/c1-3-15(4-2)11-10-14-13(16)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H,14,16)
    • InChI Key: ZDQCKWWIYRSDKD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCCN(CC)CC

Computed Properties

  • Exact Mass: 220.1577
  • Monoisotopic Mass: 220.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.0117 (rough estimate)
  • Boiling Point: 361.26°C (rough estimate)
  • Refractive Index: 1.5430 (estimate)
  • PSA: 32.34
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